(2,5-dimethoxybenzyl)amine hydrochloride
Overview
Description
(2,5-dimethoxybenzyl)amine hydrochloride, also known as 2C-H, is a synthetic compound that belongs to the phenethylamine family. It was first synthesized in the 1970s and has been used in various scientific research studies since then. 2C-H is a potent psychoactive substance and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of (2,5-dimethoxybenzyl)amine hydrochloride is not fully understood, but it is believed to act primarily as a partial agonist at serotonin receptors. It has been found to have a high affinity for the 5-HT2A receptor subtype, which is involved in the regulation of mood, perception, and cognition.
Biochemical and Physiological Effects:
(2,5-dimethoxybenzyl)amine hydrochloride has been found to have a wide range of biochemical and physiological effects. It has been shown to induce hallucinations, altered states of consciousness, and changes in perception, mood, and cognition. It has also been found to increase heart rate, blood pressure, and body temperature. In addition, (2,5-dimethoxybenzyl)amine hydrochloride has been shown to have potential neuroprotective effects and may help to reduce inflammation and oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (2,5-dimethoxybenzyl)amine hydrochloride in lab experiments is its potent psychoactive properties, which make it a useful tool for investigating the effects of serotonin receptor activation on brain function and behavior. However, one limitation of using (2,5-dimethoxybenzyl)amine hydrochloride is its potential for abuse and dependence, which may limit its use in certain research settings.
Future Directions
There are many potential future directions for research on (2,5-dimethoxybenzyl)amine hydrochloride. One area of interest is its potential therapeutic use in the treatment of mental health disorders such as depression and anxiety. Another area of interest is its potential use as a tool for investigating the role of serotonin receptors in brain function and behavior. Finally, further research is needed to better understand the long-term effects of (2,5-dimethoxybenzyl)amine hydrochloride use on brain function and overall health.
Scientific Research Applications
(2,5-dimethoxybenzyl)amine hydrochloride has been used in various scientific research studies to investigate its psychoactive properties and potential therapeutic applications. It has been found to have a high affinity for serotonin receptors and has been shown to induce hallucinations and altered states of consciousness in humans. (2,5-dimethoxybenzyl)amine hydrochloride has also been investigated for its potential use in the treatment of depression, anxiety, and other mental health disorders.
properties
IUPAC Name |
(2,5-dimethoxyphenyl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2.ClH/c1-11-8-3-4-9(12-2)7(5-8)6-10;/h3-5H,6,10H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYIFFVYNGBMDMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34967-20-9 |
Source
|
| Record name | Benzenemethanamine, 2,5-dimethoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=34967-20-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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